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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-3-pentanol
This guide provides immediate, essential safety and logistical information for handling 2-
Methyl-3-pentanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling 2-Methyl-3-pentanol, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following PPE is

recommended.[1][2]

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][3]

A face shield may be necessary for additional protection against splashes.[4]

Skin Protection:

Wear appropriate protective gloves to prevent skin exposure.[1][4] Gloves must be inspected

prior to use, and proper removal techniques should be followed to avoid skin contact.[4]
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Protective clothing, such as a lab coat or a complete suit protecting against chemicals, is

necessary to prevent skin contact.[1][4] The type of body protection should be selected

based on the concentration and amount of the hazardous substance at the specific

workplace.[4][5]

Respiratory Protection:

Work in a well-ventilated area to keep airborne concentrations low.[1]

If exposure limits are exceeded or if irritation or other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][3] A recommended filter

type is an organic gases and vapors filter (Type A, Brown) conforming to EN14387.[3] For

situations where air-purifying respirators are appropriate, a full-face respirator with multi-

purpose combination (US) or type ABEK (EN 14387) respirator cartridges can be used as a

backup to engineering controls.[4] If the respirator is the sole means of protection, a full-face

supplied air respirator should be used.[4][5]

Safety and Handling Data
The following table summarizes key quantitative data for 2-Methyl-3-pentanol.

Property Value

Molecular Formula C6H14O[3]

Molecular Weight 102.17 g/mol [6]

Appearance Clear, colorless liquid[3][7]

Odor Odorless[3]

Boiling Point 128 °C / 262.4 °F @ 760 mmHg[3]

Flash Point 46 °C / 114.8 °F (closed cup)[3]

Specific Gravity 0.819 g/mL at 25 °C[3]

Solubility Insoluble in water[3]

Vapor Density 3.52[3]
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Occupational Exposure Limits: This product does not contain any hazardous materials with

established occupational exposure limits by region-specific regulatory bodies.[3]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1][3] No smoking.[3]

Ground and bond containers when transferring material to prevent static discharges.[1]

Use only non-sparking tools.[3]

Avoid contact with eyes, skin, and clothing.[1] Avoid ingestion and inhalation.[1][3]

Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible substances.[1][5]

Incompatible materials include oxidizing agents, acids, acid anhydrides, and acid chlorides.

[3][8][9]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[3]

Waste is classified as hazardous and should be disposed of in accordance with European

Directives on waste and hazardous waste, as well as local regulations.[10]

Empty containers retain product residue (liquid and/or vapor) and can be dangerous.[1] Do

not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,

sparks, or open flames.[1]

Emergency Procedures: Chemical Spill Workflow
In the event of a 2-Methyl-3-pentanol spill, follow the steps outlined in the workflow below.
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Workflow for Handling a 2-Methyl-3-pentanol Spill

Spill Detected

Evacuate Personnel
to a Safe Area

Ensure Adequate
Ventilation

Remove All Sources
of Ignition

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spillage with
Inert Absorbent Material

(e.g., sand, earth)

Collect with Electrically
Protected Vacuum Cleaner or

by Wet-Brushing

Place in Suitable, Closed
Container for Disposal

Dispose of According to
Local Regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Methyl-3-pentanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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